![molecular formula C30H27ClO6 B221280 4-[4-(3-chlorophenoxy)-3-hydroxy-1-butenyl]-2-oxohexahydro-2H-cyclopenta[b]furan-5-yl [1,1'-biphenyl]-4-carboxylate](/img/structure/B221280.png)
4-[4-(3-chlorophenoxy)-3-hydroxy-1-butenyl]-2-oxohexahydro-2H-cyclopenta[b]furan-5-yl [1,1'-biphenyl]-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound 4-[4-(3-chlorophenoxy)-3-hydroxy-1-butenyl]-2-oxohexahydro-2H-cyclopenta[b]furan-5-yl [1,1'-biphenyl]-4-carboxylate is a synthetic compound that has been the subject of scientific research due to its potential therapeutic properties.
Mechanism of Action
The mechanism of action of 4-[4-(3-chlorophenoxy)-3-hydroxy-1-butenyl]-2-oxohexahydro-2H-cyclopenta[b]furan-5-yl [1,1'-biphenyl]-4-carboxylate is not fully understood. However, it is believed to act by inhibiting the expression of pro-inflammatory cytokines and chemokines. It may also inhibit the activity of enzymes involved in the production of reactive oxygen species, which can cause cellular damage.
Biochemical and Physiological Effects:
Studies have shown that the compound this compound has several biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines and chemokines in vitro and in vivo. It also has anti-tumor activity and has been found to inhibit the growth of several cancer cell lines. The compound has been shown to have a potential role in the treatment of diabetes by improving glucose tolerance and insulin sensitivity. It may also have a protective effect on the cardiovascular system by reducing oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
The compound 4-[4-(3-chlorophenoxy)-3-hydroxy-1-butenyl]-2-oxohexahydro-2H-cyclopenta[b]furan-5-yl [1,1'-biphenyl]-4-carboxylate has several advantages for lab experiments. It is a synthetic compound that can be easily prepared in large quantities. It has been extensively studied and its properties are well-characterized. However, there are also limitations to its use in lab experiments. It may have limited solubility in certain solvents, which can affect its bioavailability. It may also have potential toxicity at high concentrations.
Future Directions
There are several future directions for research on the compound 4-[4-(3-chlorophenoxy)-3-hydroxy-1-butenyl]-2-oxohexahydro-2H-cyclopenta[b]furan-5-yl [1,1'-biphenyl]-4-carboxylate. One potential direction is to investigate its potential as a therapeutic agent for the treatment of diabetes and cardiovascular diseases. Another direction is to explore its anti-tumor activity and its potential as a cancer treatment. Further studies are also needed to elucidate the compound's mechanism of action and to optimize its pharmacological properties.
Synthesis Methods
The synthesis of 4-[4-(3-chlorophenoxy)-3-hydroxy-1-butenyl]-2-oxohexahydro-2H-cyclopenta[b]furan-5-yl [1,1'-biphenyl]-4-carboxylate involves several steps. The starting material is 3-chlorophenol, which is converted to 3-chlorophenylacetic acid through a Grignard reaction. The resulting acid is then reacted with 3-bromo-1-propanol to form the corresponding ester. The ester is then reacted with 1,1'-biphenyl-4-carboxylic acid in the presence of a base to form the final product.
Scientific Research Applications
Research on the compound 4-[4-(3-chlorophenoxy)-3-hydroxy-1-butenyl]-2-oxohexahydro-2H-cyclopenta[b]furan-5-yl [1,1'-biphenyl]-4-carboxylate has focused on its potential therapeutic properties. Studies have shown that the compound has anti-inflammatory and anti-tumor activities. It has also been found to have a potential role in the treatment of diabetes and cardiovascular diseases.
properties
Molecular Formula |
C30H27ClO6 |
---|---|
Molecular Weight |
519 g/mol |
IUPAC Name |
[4-[(E)-4-(3-chlorophenoxy)-3-hydroxybut-1-enyl]-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] 4-phenylbenzoate |
InChI |
InChI=1S/C30H27ClO6/c31-22-7-4-8-24(15-22)35-18-23(32)13-14-25-26-16-29(33)36-28(26)17-27(25)37-30(34)21-11-9-20(10-12-21)19-5-2-1-3-6-19/h1-15,23,25-28,32H,16-18H2/b14-13+ |
InChI Key |
DNWCHCXQZFJKPS-BUHFOSPRSA-N |
Isomeric SMILES |
C1C2C(CC(=O)O2)C(C1OC(=O)C3=CC=C(C=C3)C4=CC=CC=C4)/C=C/C(COC5=CC(=CC=C5)Cl)O |
SMILES |
C1C2C(CC(=O)O2)C(C1OC(=O)C3=CC=C(C=C3)C4=CC=CC=C4)C=CC(COC5=CC(=CC=C5)Cl)O |
Canonical SMILES |
C1C2C(CC(=O)O2)C(C1OC(=O)C3=CC=C(C=C3)C4=CC=CC=C4)C=CC(COC5=CC(=CC=C5)Cl)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.